Cas no 564-10-3 (2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid)

• Product Name: 2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid
• CAS No: 564-10-3
• MF: C₄H₂F₆O₂
• MW: 196.047902584076
• MDL: MFCD00464165
• CID: 366906
• PubChem ID: 24850851
• Update Time: 2025-06-09

2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3,3-trifluoro-2-(trifluoromethyl)-
• 3,3,3-Trifluoro-2-(trifluoromethyl)propionic acid
• 2-(Trifluoromethyl)-3,3,3-trifluoropropionic acid
• 3,3,3-TRIFLUORO-2-(TRIFLUOROMETHYL)PROPANOIC ACID
• 2H-Perfluoro-2-methylpropanoic acid
• A831037
• FT-0613976
• 3,3,3-Trifluoro-2-(trifluoromethyl)propionic acid, 97%
• NS00019140
• MFCD00464165
• 3,3,3-trifluoro-2-trifluoromethylpropionic acid
• 2H-Hexafluoro(2-methylpropanoic acid)
• 2h-perfluoroisobutyric acid
• GS-6120
• 3,3,3-trifluoro-2-trifluoromethyl-propionic acid
• SCHEMBL568947
• EN300-49237
• DTXSID10327679
• (CF3)2CHCO2H
• hexafluoroisobutyric acid
• AKOS000309867
• 3,3,3-tris(fluoranyl)-2-(trifluoromethyl)propanoic acid
• H10411
• 564-10-3
• Propanoic acid, 3,3,3-trifluoro-2-(trifluoromethyl)-
• DB-021792
• STK400291
• BBL104349
• 3,3,3-Trifluoro-2-(trifluoromethyl)propanoicacid
• 2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid

• MDL： MFCD00464165
• Inchi： 1S/C4H2F6O2/c5-3(6,7)1(2(11)12)4(8,9)10/h1H,(H,11,12)
• InChI Key： RAEAYTICAPHWJW-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 195.99600
• Monoisotopic Mass: 195.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 50-53 °C (lit.)
• Boiling Point: 125/750mm
• Flash Point: 22.5±25.9 °C
• PSA: 37.30000
• LogP: 1.81180
• Vapor Pressure: 13.6±0.4 mmHg at 25°C

2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(Trifluoromethyl)-3,3,3-trifluoropropionic Acid

2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid: A Comprehensive Overview

The compound 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid, identified by the CAS number 564-10-3, is a highly fluorinated carboxylic acid with unique chemical properties. This compound has garnered significant attention in various scientific and industrial fields due to its distinctive structure and potential applications. The molecule consists of a trifluoromethyl group attached to the second carbon of a propionic acid backbone, with three additional fluorine atoms substituting the third carbon. This configuration imparts exceptional stability and reactivity to the compound.

Recent studies have highlighted the importance of fluorinated compounds like 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid in drug discovery and material science. The presence of multiple fluorine atoms enhances the compound's lipophilicity and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a building block for developing novel drugs targeting various therapeutic areas, including cancer and infectious diseases.

In terms of physical properties, 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid exhibits a high melting point and excellent thermal stability, which are advantageous for industrial processes. Its chemical inertness under normal conditions ensures safe handling and storage. Moreover, the compound's ability to form stable esters and amides has made it valuable in organic synthesis.

The synthesis of 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid involves advanced fluorination techniques that ensure high yield and purity. Recent advancements in fluorination chemistry have enabled more efficient methods for producing this compound on an industrial scale. These methods include electrophilic fluorination and nucleophilic substitution reactions, which are carefully optimized to minimize by-products and maximize selectivity.

Beyond pharmaceuticals, 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid finds applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced polymers and coatings with enhanced durability and resistance to environmental factors. Additionally, the compound is being investigated for its potential role in energy storage technologies due to its ability to form stable ion pairs in ionic liquids.

In conclusion, 2-(Trifluoromethyl)-3,3,3-Trifluoropropionic Acid, CAS number 564-10-3, is a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties and recent research findings underscore its importance as a key building block in modern chemistry. As ongoing studies continue to uncover new uses for this compound, its role in advancing scientific innovation is expected to grow significantly.